Cas no 57958-28-8 ( )

• Product Name: &nbsp
• CAS No: 57958-28-8
• MF: C₁₃H₇N₃
• MW: 205.214781999588
• CID: 947831
• PubChem ID: 331843
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,7-phenanthroline-3-carbonitrile
• 57958-28-8
• SCHEMBL1996656
• NSC326878
• NSC-326878
• DTXSID70318164
•  

• Inchi： 1S/C13H7N3/c14-8-9-3-4-11-10-2-1-7-15-12(10)5-6-13(11)16-9/h1-7H
• InChI Key： KJWYBWFTTQIEKK-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C2C=1C=CC1=C2C=CC=N1

Computed Properties

• Exact Mass: 205.06411
• Monoisotopic Mass: 205.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57